Cas no 1356840-08-8 (Moexiprilat-d5)

• Product Name: Moexiprilat-d5
• CAS No: 1356840-08-8
• MF: C₂₅H₃₀N₂O₇
• MW: 475.545715808868
• CID: 4552566
• PubChem ID: 45039954
• Update Time: 2025-06-08

Moexiprilat-d5 Chemical and Physical Properties

Names and Identifiers

• Moexiprilat-d5
• CMPAGYDKASJORH-XKCVKMNPSA-N
• [2H5]-Moexiprilat
• HY-A0114S
• (3S)-2-[(2S)-2-[[(1S)-1-carboxy-3-(2,3,4,5,6-pentadeuteriophenyl)propyl]amino]propanoyl]-6,7-dimethoxy-3,4-dihydro-1H-isoquinoline-3-carboxylic acid
• CS-0377747
• (3S)-2-[(2S)-2-[[(1S)-1-Carboxy-3-(phenyl-d5)propyl]amino]-1-oxopropyl]-1,2,3,4-tetrahydro-6,7-dimethoxy-3-isoquinolinecarboxylic Acid
• 1356840-08-8

• Inchi： 1S/C25H30N2O7/c1-15(26-19(24(29)30)10-9-16-7-5-4-6-8-16)23(28)27-14-18-13-22(34-3)21(33-2)12-17(18)11-20(27)25(31)32/h4-8,12-13,15,19-20,26H,9-11,14H2,1-3H3,(H,29,30)(H,31,32)/t15-,19-,20-/m0/s1/i4D,5D,6D,7D,8D
• InChI Key： CMPAGYDKASJORH-XKCVKMNPSA-N
• SMILES： C1C2=C(C=C(OC)C(OC)=C2)C[C@@H](C(O)=O)N1C(=O)[C@@H](N[C@H](C(O)=O)CCC1=C([2H])C([2H])=C([2H])C([2H])=C1[2H])C

Computed Properties

• Exact Mass: 475.23668503g/mol
• Monoisotopic Mass: 475.23668503g/mol
• Isotope Atom Count: 5
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 34
• Rotatable Bond Count: 10
• Complexity: 711
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 125Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Peptides
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Peptides

Additional information on Moexiprilat-d5

Moexiprilat-d5: A Comprehensive Overview

Moexiprilat-d5, also known by its CAS number 1356840-08-8, is a compound of significant interest in the field of pharmacology and drug development. This compound has been the subject of extensive research, particularly in the context of its potential applications in treating cardiovascular diseases. The name Moexiprilat-d5 itself suggests its relationship to moexipril, a well-known angiotensin-converting enzyme (ACE) inhibitor, but with specific modifications that differentiate it from its parent compound.

The CAS number 1356840-08-8 is a unique identifier assigned to this compound by the Chemical Abstracts Service, ensuring that it can be easily referenced in scientific literature and databases. This numbering system is crucial for maintaining clarity and avoiding confusion, especially when dealing with compounds that have similar structures or names. The use of this CAS number is essential for researchers and professionals working in the field to accurately identify and reference Moexiprilat-d5.

Moexiprilat-d5 is derived from moexipril, which has been widely used in the treatment of hypertension and heart failure. However, the addition of the "-d5" suffix indicates that this compound has undergone deuteration, a process where hydrogen atoms are replaced with deuterium atoms. Deuteration can significantly alter the physical and chemical properties of a compound, potentially improving its stability, bioavailability, or pharmacokinetics. This modification makes Moexiprilat-d5 a valuable tool for researchers exploring novel therapeutic strategies.

In recent studies, researchers have focused on understanding the pharmacokinetics and pharmacodynamics of Moexiprilat-d5. These studies have provided insights into how this compound interacts with biological systems, particularly its ability to inhibit ACE enzymes. ACE inhibition is a critical mechanism in managing cardiovascular conditions, as it helps reduce blood pressure by preventing the conversion of angiotensin I to angiotensin II. The findings from these studies suggest that Moexiprilat-d5 may offer improved efficacy compared to traditional ACE inhibitors, potentially leading to better patient outcomes.

The synthesis of Moexiprilat-d5 involves advanced chemical techniques, including multi-step synthesis and precise control over deuterium incorporation. Researchers have developed efficient methods to synthesize this compound, ensuring high purity and consistency. These methods are essential for large-scale production if Moexiprilat-d5 is to be used in clinical settings. The ability to synthesize this compound reliably is a testament to the advancements in organic chemistry and drug development.

In terms of clinical applications, Moexiprilat-d5 holds promise for treating not only hypertension but also other cardiovascular conditions such as myocardial infarction and chronic heart failure. Preclinical studies have demonstrated its potential to reduce cardiac hypertrophy and improve endothelial function, which are critical factors in managing these conditions. Furthermore, its deuterated nature may confer advantages such as reduced toxicity and improved tolerance in patients.

The research on CAS 1356840-08-8, or Moexiprilat-d5, continues to expand as scientists explore its mechanisms of action at a molecular level. Advanced techniques such as X-ray crystallography and molecular modeling are being employed to understand how this compound interacts with ACE enzymes at an atomic level. These insights are crucial for designing more effective drugs with fewer side effects.

In conclusion, CAS 1356840-08-8 (Moexiprilat-d5) represents an exciting advancement in the field of cardiovascular pharmacology. Its unique properties derived from deuteration make it a promising candidate for developing next-generation ACE inhibitors. As research progresses, it is anticipated that this compound will play a significant role in improving the treatment options for patients suffering from various cardiovascular diseases.